Cas no 1804416-71-4 (2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde
• CAS No: 1804416-71-4
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4878079
• Update Time: 2025-11-01

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F2N2O/c1-5-2-6(4-14)7(3-12)13-8(5)9(10)11/h2,4,9H,1H3
• InChI Key： FOJQYHSEXFSISE-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C=O)=C(C#N)N=1)F

Computed Properties

• Exact Mass: 196.045
• Monoisotopic Mass: 196.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde

Introduction to 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde (CAS No. 1804416-71-4)

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde (CAS No. 1804416-71-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of novel therapeutic agents and as a key intermediate in the synthesis of complex molecules.

The molecular structure of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde is composed of a pyridine ring with a cyano group, a difluoromethyl group, and a methyl group, along with a carboxaldehyde functional group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent research has highlighted the potential of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde in the development of new drugs. For instance, studies have shown that compounds derived from this structure exhibit potent anti-inflammatory and anti-cancer activities. The cyano group and difluoromethyl moiety are known to enhance the pharmacological properties of molecules by improving their metabolic stability and bioavailability. Additionally, the carboxaldehyde group can be readily modified to introduce various functional groups, thereby expanding its utility in drug design.

In the context of medicinal chemistry, 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde has been used as a building block for the synthesis of small molecules targeting specific biological pathways. For example, it has been employed in the development of inhibitors for kinases and other enzymes involved in disease processes. The ability to fine-tune the chemical structure through synthetic modifications allows researchers to optimize the potency and selectivity of these compounds.

The synthesis of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the cyano and difluoromethyl groups, and final functionalization to form the carboxaldehyde moiety. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

Beyond its applications in drug discovery, 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde has also found use in other areas of chemistry. For instance, it serves as an important intermediate in the synthesis of agrochemicals and materials science applications. The unique combination of functional groups provides opportunities for developing new materials with enhanced properties, such as improved thermal stability and mechanical strength.

In summary, 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde (CAS No. 1804416-71-4) is a highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential tool for researchers aiming to develop innovative solutions to complex problems in these fields.